Cas no 941994-21-4 (5-chloro-4-methyl-2-4-(1,2-oxazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole)

• Product Name: 5-chloro-4-methyl-2-4-(1,2-oxazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole
• CAS No: 941994-21-4
• MF: C₁₆H₁₅ClN₄O₂S
• MW: 362.833900690079
• CID: 5502955
• Update Time: 2025-07-21

5-chloro-4-methyl-2-4-(1,2-oxazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• [4-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-(1,2-oxazol-5-yl)methanone
• 5-chloro-4-methyl-2-4-(1,2-oxazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole

• Inchi： 1S/C16H15ClN4O2S/c1-10-11(17)2-3-13-14(10)19-16(24-13)21-8-6-20(7-9-21)15(22)12-4-5-18-23-12/h2-5H,6-9H2,1H3
• InChI Key： KFLAFKDDCTUQLF-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=C(C)C(Cl)=CC=C3S2)CC1)(C1ON=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 5-chloro-4-methyl-2-4-(1,2-oxazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole

Research Briefing on 5-chloro-4-methyl-2-4-(1,2-oxazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole (CAS: 941994-21-4)

Recent studies on 5-chloro-4-methyl-2-4-(1,2-oxazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole (CAS: 941994-21-4) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzothiazole core and oxazole-piperazine substituent, has garnered attention for its promising biological activities, particularly in targeting specific enzymatic pathways involved in inflammatory and oncogenic processes.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 941994-21-4 exhibits potent inhibitory effects against protein kinases implicated in cancer cell proliferation. The research team employed a combination of in vitro assays and molecular docking simulations to elucidate the compound's binding affinity and selectivity. Their findings revealed that the oxazole-piperazine moiety plays a critical role in stabilizing interactions with the ATP-binding pocket of targeted kinases, suggesting a mechanism of action that could be exploited for further drug development.

Further investigations into the pharmacokinetic properties of 5-chloro-4-methyl-2-4-(1,2-oxazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole have been conducted to assess its viability as a drug candidate. A recent preclinical study reported in Bioorganic & Medicinal Chemistry Letters (2024) evaluated the compound's metabolic stability and bioavailability. The results indicated moderate hepatic clearance and acceptable oral absorption in rodent models, though further optimization may be required to enhance its therapeutic index.

In addition to its kinase inhibitory properties, emerging research has explored the anti-inflammatory potential of 941994-21-4. A 2024 paper in ACS Chemical Biology described the compound's ability to modulate NF-κB signaling pathways, thereby reducing the production of pro-inflammatory cytokines in macrophage cell lines. This dual functionality—targeting both oncogenic and inflammatory pathways—positions 5-chloro-4-methyl-2-4-(1,2-oxazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole as a versatile scaffold for multifactorial diseases.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as off-target effects and formulation stability are currently under investigation. Collaborative efforts between academic and industrial researchers are underway to address these limitations, with preliminary data suggesting that structural analogs of 941994-21-4 may offer improved specificity and drug-like properties.

In conclusion, 5-chloro-4-methyl-2-4-(1,2-oxazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole represents a promising candidate for further development in chemical biology and drug discovery. Its unique structural features and multifaceted biological activities warrant continued exploration, particularly in the context of personalized medicine and targeted therapies. Future studies should focus on optimizing its pharmacological profile and expanding its therapeutic applications.